2-(2-methylbenzimidazol-1-yl)-N-(oxan-3-ylmethyl)acetamide

• IUPAC Name: 2-(2-methylbenzimidazol-1-yl)-N-(oxan-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H21N3O2/c1-12-18-14-6-2-3-7-15(14)19(12)10-16(20)17-9-13-5-4-8-21-11-13/h2-3,6-7,13H,4-5,8-11H2,1H3,(H,17,20)
• InChI Key: ODRVLOBBAXVDOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC(=O)NCC3CCCOC3
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

2-(2-methylbenzimidazol-1-yl)-N-(oxan-3-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-(2-methylbenzimidazol-1-yl)-N-(oxan-3-ylmethyl)acetamide is not fully understood, but it is believed to interact with specific proteins and enzymes in cells. This interaction results in changes to the structure and function of these proteins, which can lead to alterations in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect a wide range of biochemical and physiological processes in cells. These effects include changes in protein expression, alterations in signaling pathways, and modifications to cellular metabolism. These effects can have both positive and negative impacts on cellular function, depending on the specific context.

Advantages and Limitations for Lab Experiments

One of the key advantages of using 2-(2-methylbenzimidazol-1-yl)-N-(oxan-3-ylmethyl)acetamide in lab experiments is its unique fluorescence emission profile. This allows for high-resolution imaging of specific cellular structures. However, there are also limitations to its use, including potential toxicity and the need for specialized equipment and expertise to perform experiments.

Future Directions

There are many potential future directions for research on 2-(2-methylbenzimidazol-1-yl)-N-(oxan-3-ylmethyl)acetamide. Some of these directions include exploring its use as a therapeutic agent for certain diseases, investigating its interactions with specific proteins and enzymes, and developing new imaging techniques that utilize its unique fluorescence properties. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Conclusion:
In conclusion, this compound is a chemical compound with unique properties and potential applications in scientific research. Its synthesis method has been optimized to produce high yields of pure compound, and it has been extensively studied for its use as a fluorescent probe for imaging cellular structures. While its mechanism of action is not fully understood, studies have shown that it can affect a wide range of biochemical and physiological processes in cells. There are many potential future directions for research on this compound, including exploring its use as a therapeutic agent and developing new imaging techniques.

Synthesis Methods

The synthesis of 2-(2-methylbenzimidazol-1-yl)-N-(oxan-3-ylmethyl)acetamide involves the reaction of 2-methylbenzimidazole, oxan-3-ylmethylamine, and acetic anhydride in the presence of a catalyst. The resulting product is then purified through a series of filtration and recrystallization steps. This synthesis method has been optimized to produce high yields of pure compound.

Scientific Research Applications

2-(2-methylbenzimidazol-1-yl)-N-(oxan-3-ylmethyl)acetamide has been extensively studied for its potential applications in scientific research. One of the key areas of interest is its use as a fluorescent probe for imaging cellular structures. This compound has a unique fluorescence emission profile that allows for visualization of specific cellular structures with high resolution.